Cas no 1446138-83-5 (2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone)

• Product Name: 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone
• CAS No: 1446138-83-5
• MF: C₁₅H₈Br₂F₂O
• MW: 402.02822971344
• MDL: MFCD28167896
• CID: 2118050
• PubChem ID: 78358307
• Update Time: 2025-06-08

2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone
• Ethanone, 2-bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)-
• Ethanone,2-broMo-1-(7-broMo-9,9-difluoro-9H-fluoren-2-yl)-
• CS-M2574
• AKOS037650414
• DA-26941
• MSKOFVIDGILCOW-UHFFFAOYSA-N
• CS-14776
• C12745
• SCHEMBL15083844
• 1446138-83-5
• WHC13883
• 2-bromo-1-(7-bromo-9,9-difluorofluoren-2-yl)ethanone
• 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone

• MDL： MFCD28167896
• Inchi： 1S/C15H8Br2F2O/c16-7-14(20)8-1-3-10-11-4-2-9(17)6-13(11)15(18,19)12(10)5-8/h1-6H,7H2
• InChI Key： MSKOFVIDGILCOW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=C(C(CBr)=O)C=CC=12)(F)F

Computed Properties

• Exact Mass: 401.88895g/mol
• Monoisotopic Mass: 399.89100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone

Introduction to 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone (CAS No. 1446138-83-5)

2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone (CAS No. 1446138-83-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique brominated and fluorinated structure, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular formula of 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone is C₁₈H₁₀Br₂F₂O, and its molecular weight is approximately 440.07 g/mol. The compound's structure features a fluorene core with two bromine atoms and two fluorine atoms, which contribute to its high chemical stability and unique electronic properties. These properties are crucial for its potential use in the synthesis of more complex molecules and as a building block in the development of novel materials.

In the realm of medicinal chemistry, 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. The brominated and fluorinated moieties in the molecule can enhance its pharmacological properties, such as solubility, bioavailability, and target specificity.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the use of 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone as a precursor for the synthesis of small molecules with potent anti-cancer activity. The researchers found that derivatives of this compound exhibited significant cytotoxicity against a panel of cancer cell lines, particularly those derived from breast and lung cancers. The bromine and fluorine substituents were found to play a crucial role in enhancing the compounds' ability to inhibit key signaling pathways involved in cancer progression.

Beyond its applications in drug discovery, 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone has also been studied for its potential in materials science. Its unique electronic structure makes it an attractive candidate for the development of organic semiconductors and optoelectronic devices. Research published in Advanced Materials in 2022 demonstrated that thin films prepared from this compound exhibited excellent charge transport properties and high photoluminescence efficiency. These findings suggest that 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone could be used as a building block for next-generation organic electronic materials.

The synthesis of 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone typically involves multi-step reactions starting from commercially available fluorene derivatives. Key steps include bromination and fluorination reactions to introduce the desired functional groups onto the fluorene core. The synthetic route is well-documented in the literature and can be optimized to achieve high yields and purity levels suitable for both research and industrial applications.

In terms of safety and handling, it is important to note that while 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-yl)Ethanone is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under a fume hood to minimize exposure to volatile organic compounds.

In conclusion, 2-Bromo-1-(7-bromo-9,9-difluoro-9H-fluoren-2-y l)Ethanone (CAS No. 1446138-83-5) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development across various scientific disciplines. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.